Cas no 4282-46-6 (3-(4-Nitrophenyl)pyridine)

• Product Name: 3-(4-Nitrophenyl)pyridine
• CAS No: 4282-46-6
• MF: C₁₁H₈N₂O₂
• MW: 200.193422317505
• MDL: MFCD00276489
• CID: 335207
• PubChem ID: 231504
• Update Time: 2024-10-29

3-(4-Nitrophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(4-Nitrophenyl)pyridine
• Pyridine, 3-(4-nitrophenyl)-
• 3-(4'-Nitrophenyl)piridine
• 3-(4-Nitro-phenyl)-pyridin
• 3-(p-Nitrophenyl)pyridine
• AKOS027255164
• Oprea1_132628
• W10184
• HMS3079B13
• NSC27898
• NSC-27898
• CHEMBL1716247
• MFCD00276489
• EN300-745861
• FT-0691919
• DKWZMBYPPLMXQO-UHFFFAOYSA-N
• CS-0195592
• SCHEMBL5069305
• DTXSID50282753
• SY127427
• 4282-46-6
• AS-54799
• MLS002639182
• A826018
• SB23179
• SMR001548629

• MDL： MFCD00276489
• Inchi： 1S/C11H8N2O2/c14-13(15)11-5-3-9(4-6-11)10-2-1-7-12-8-10/h1-8H
• InChI Key： DKWZMBYPPLMXQO-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)C1C=NC=CC=1)=O

Computed Properties

• Exact Mass: 200.05900
• Monoisotopic Mass: 200.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 58.7Ų

Experimental Properties

• PSA: 58.71000
• LogP: 3.18000